molecular formula C15H16O2 B8736267 4-Phenoxy-2-propylphenol CAS No. 194792-58-0

4-Phenoxy-2-propylphenol

Cat. No.: B8736267
CAS No.: 194792-58-0
M. Wt: 228.29 g/mol
InChI Key: SUOCNBAOIPRDIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Phenoxy-2-propylphenol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

194792-58-0

Molecular Formula

C15H16O2

Molecular Weight

228.29 g/mol

IUPAC Name

4-phenoxy-2-propylphenol

InChI

InChI=1S/C15H16O2/c1-2-6-12-11-14(9-10-15(12)16)17-13-7-4-3-5-8-13/h3-5,7-11,16H,2,6H2,1H3

InChI Key

SUOCNBAOIPRDIA-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(C=CC(=C1)OC2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The phenol of Step B (141.4 g, 0.62 mole) was taken into 2 liters of ethyl acetate and the reaction vessel charged with 10% Pd/C catalyst (12 g). The reaction was stirred under H2 until the starting material was consumed. The reaction mixture was filtered through Celite and the cake washed with ethyl acetate (total volume ˜6 liters). The filtrate was concentrated to a dark oil which was taken into ether (1500 mL) and washed with 2N HCl (200 mL) sat'd. sodium bicarbonate and brine. The organic solution was dried over magnesium sulfate, filtered and concentrated to give a light brown oil. (125 g).
Quantity
141.4 g
Type
reactant
Reaction Step One
Name
Quantity
12 g
Type
catalyst
Reaction Step Two
Quantity
2 L
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.